Cas no 84100-21-0 (maleic acid, compound with 1-methyl-3-morpholinopropyl 4-phenyltetrahydro-2h-pyran-4-carboxylate (1:1))

• Product name: maleic acid, compound with 1-methyl-3-morpholinopropyl 4-phenyltetrahydro-2h-pyran-4-carboxylate (1:1)
• CAS No: 84100-21-0
• MF: C₂₀H₂₉NO₄?C₄H₄O₄
• MW: 463.52072
• CID: 888778
• PubChem ID: 44153233

maleic acid, compound with 1-methyl-3-morpholinopropyl 4-phenyltetrahydro-2h-pyran-4-carboxylate (1:1) Chemical and Physical Properties

Names and Identifiers

• maleic acid, compound with 1-methyl-3-morpholinopropyl 4-phenyltetrahydro-2h-pyran-4-carboxylate (1:1)
• (Z)-but-2-enedioic acid,phenyl 2-(4-morpholin-4-ylbutan-2-yl)oxane-4-carboxylate
• EINECS 282-102-7
• 84100-21-0

• Inchi： InChI=1S/C20H29NO4.C4H4O4/c1-16(7-9-21-10-13-23-14-11-21)19-15-17(8-12-24-19)20(22)25-18-5-3-2-4-6-18;5-3(6)1-2-4(7)8/h2-6,16-17,19H,7-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： NMCNVYOYWAVACG-BTJKTKAUSA-N
• SMILES： CC(CCN1CCOCC1)C2CC(CCO2)C(=O)OC3=CC=CC=C3.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 463.22061701g/mol
• Monoisotopic Mass: 463.22061701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 524
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Additional information on maleic acid, compound with 1-methyl-3-morpholinopropyl 4-phenyltetrahydro-2h-pyran-4-carboxylate (1:1)

测试